Cas no 478047-12-0 (N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo3,4-bpyridin-3-yl)urea)

• Product name: N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo3,4-bpyridin-3-yl)urea
• CAS No: 478047-12-0
• MDL: MFCD02186556
• CID: 4653333

N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo3,4-bpyridin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo3,4-bpyridin-3-yl)urea

• MDL： MFCD02186556

Additional information on N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo3,4-bpyridin-3-yl)urea

Recent Advances in the Study of N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)urea (CAS: 478047-12-0)

N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)urea (CAS: 478047-12-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound, often referred to by its CAS number 478047-12-0, belongs to the class of pyrazolopyridine derivatives, which are known for their diverse biological activities. Its unique structure, featuring a fluorophenyl group and a urea linkage, contributes to its selective binding affinity for specific kinase targets. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more robust pharmacological evaluations.

In vitro studies have demonstrated that N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)urea exhibits potent inhibitory activity against several kinases implicated in tumorigenesis, including FGFR (fibroblast growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings suggest its potential as a multi-targeted kinase inhibitor, which could be advantageous in overcoming drug resistance in cancer treatment.

Preclinical evaluations in animal models have further highlighted the compound's therapeutic potential. For instance, in xenograft models of breast and lung cancer, administration of this urea derivative led to significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies revealed favorable bioavailability and tissue distribution, supporting its candidacy for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Ongoing research is exploring structural modifications to enhance its pharmacokinetic profile and mitigate toxicity. Additionally, combination therapies with other anticancer agents are being investigated to maximize therapeutic efficacy.

In conclusion, N-(3-Fluorophenyl)-N'-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)urea (CAS: 478047-12-0) represents a promising candidate for cancer therapy, with its multi-kinase inhibitory activity and favorable preclinical data. Future studies should focus on advancing this compound through clinical trials to validate its safety and efficacy in human patients.